Cas no 8049-19-2 (((Difluoroiodomethyl)sulfonyl)benzene)

• Product Name: ((Difluoroiodomethyl)sulfonyl)benzene
• CAS No: 8049-19-2
• MF: C₇H₅F₂IO₂S
• MW: 318.079680204391
• CID: 48095
• PubChem ID: 57454777
• Update Time: 2025-06-09

((Difluoroiodomethyl)sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• Iron alloy, base, Fe,P
• Ferrophosphorus
• ((Difluoroiodomethyl)sulfonyl)benzene
• Benzene, [(difluoroiodomethyl)sulfonyl]-
• (difluoroiodomethylsulfonyl)benzene
• [difluoro(iodo)methyl]sulfonylbenzene
• iododifluoromethyl phenyl sulfone
• Phenyl(difluoroiodomethyl) sulfone
• AK198815
• iron;phosphane
• DPTATFGPDCLUTF-UHFFFAOYSA-N
• 8049-19-2
• iron monophosphide
• FVMNFVVVDRSINO-UHFFFAOYSA-N

• Inchi： 1S/C7H5F2IO2S/c8-7(9,10)13(11,12)6-4-2-1-3-5-6/h1-5H
• InChI Key： LIPDDCLPIKKOTB-UHFFFAOYSA-N
• SMILES： IC(F)(F)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 89.932173 g/mol
• Monoisotopic Mass: 89.932173 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5
• Molecular Weight: 89.84

Experimental Properties

• PSA: 13.59000
• LogP: 0.05560

((Difluoroiodomethyl)sulfonyl)benzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on ((Difluoroiodomethyl)sulfonyl)benzene

Introduction to ((Difluoroiodomethyl)sulfonyl)benzene (CAS No. 8049-19-2)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, ((Difluoroiodomethyl)sulfonyl)benzene, with the CAS number 8049-19-2, has garnered significant attention due to its unique structural and functional properties. This compound, characterized by its difluoroiodomethylsulfonyl group attached to a benzene ring, exhibits a range of applications that span from synthetic intermediates to potential therapeutic agents.

The< strong>structure of ((Difluoroiodomethyl)sulfonyl)benzeneimparts distinct chemical reactivity, making it a valuable building block in organic synthesis. The presence of both iodine and fluorine atoms in the molecule allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. This section delves into the compound's properties, synthesis methods, and emerging applications, particularly in the context of recent research developments.

Chemical Properties and Synthesis

The molecular formula of ((Difluoroiodomethyl)sulfonyl)benzene is C₇H₅F₂IO₃S, reflecting its complex composition. The compound's structure consists of a benzene ring substituted with a sulfonyl group (SO₂) linked to a difluoroiodomethyl group (CHF₂I). The iodine atom provides a handle for further chemical transformations via cross-coupling reactions, while the fluorine atoms enhance metabolic stability and electronic effects that can influence reactivity.

The synthesis of ((Difluoroiodomethyl)sulfonyl)benzene typically involves multi-step processes starting from commercially available precursors. One common approach involves the sulfonylation of iodoarenes followed by fluorination. Recent advances in synthetic methodologies have improved the efficiency and yield of these reactions, making the compound more accessible for research and industrial applications. For instance, palladium-catalyzed cross-coupling reactions have been optimized to introduce fluorinated groups with higher selectivity and fewer byproducts.

Applications in Pharmaceutical Research

The< strong>pharmaceutical industryhas shown keen interest in ((Difluoroiodomethyl)sulfonyl)benzene due to its potential as an intermediate in drug development. The compound's unique reactivity allows for the facile introduction of fluorinated and iodinated moieties into larger molecular frameworks, which are often critical for drug efficacy and pharmacokinetics.

Recent studies have highlighted its utility in the synthesis of kinase inhibitors, where fluorinated aromatic rings can enhance binding affinity to target proteins. For example, modifications of this scaffold have led to compounds with improved activity against cancer-related kinases. Additionally, the< strong>sulfonyl groupcan serve as a pharmacophore in designing molecules that modulate enzyme activity or receptor binding.

Biochemical and Material Science Applications

Beyond pharmaceuticals, ((Difluoroiodomethyl)sulfonyl)benzene finds applications in biochemical research and material science. Its ability to undergo selective functionalization makes it a valuable tool for studying molecular interactions at the atomic level. Researchers have employed this compound in developing probes for imaging techniques and in designing novel materials with tailored electronic properties.

In material science, the< strong>fluorinated aromatic structureof this compound contributes to its use in creating advanced polymers with enhanced thermal stability and chemical resistance. These properties are particularly desirable in high-performance coatings and electronic materials where durability under extreme conditions is paramount.

Emerging Research Trends

The< strong>synthetic versatilityof ((Difluoroiodomethyl)sulfonyl)benzene continues to drive innovation across multiple scientific disciplines. Current research trends include exploring its role in green chemistry initiatives, where catalytic processes are being developed to minimize waste and energy consumption during synthesis.

Another active area of investigation is its application in medicinal chemistry as a scaffold for discovering new antibiotics. The structural features of this compound allow for modifications that could lead to drugs with novel mechanisms of action against resistant bacterial strains. Collaborative efforts between academia and industry are accelerating these developments by leveraging computational modeling and high-throughput screening techniques.

Future Prospects

The future of ((Difluoroiodomethyl)sulfonyl)benzene looks promising as new synthetic routes are refined and its applications expanded. Continued investment in research will likely uncover additional uses in fields such as nanotechnology and renewable energy storage devices. Its versatility ensures that it will remain a cornerstone compound in both academic laboratories and industrial settings for years to come.